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molecular formula C14H16N2O2S B2777080 Ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate CAS No. 33458-26-3

Ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Cat. No. B2777080
CAS RN: 33458-26-3
M. Wt: 276.35
InChI Key: QMFBVGUFEGVPNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
NC(N)=S
Quantity
4 mmol
Type
Reaction Step One
Name
LaCl3 heptahydrate
Quantity
0.4 mmol
Type
Reaction Step Two
Name
O=CC1=CC=CC=C1
Quantity
4 mmol
Type
Reaction Step Three
Name
EtOH
Quantity
400 μL
Type
Reaction Step Three
Name
O=C(CC(C)=O)OCC
Quantity
4 mmol
Type
Reaction Step Four
Name
AcOH
Quantity
1200 μL
Type
Reaction Step Four
Name
CC(N1)=C(C(OCC)=O)C(C2=CC=CC=C2)NC1=S
Yield
56%

Identifiers

NAME
Biginelli

Inputs

Step One
Name
NC(N)=S
Quantity
4 mmol
Type
Smiles
NC(N)=S
Details
Addition Order
 1
Step Two
Name
LaCl3 heptahydrate
Quantity
0.4 mmol
Type
Smiles
[Cl-].[Cl-].[Cl-].[La+3].O.O.O.O.O.O.O
Details
Addition Order
 2
Step Three
Name
O=CC1=CC=CC=C1
Quantity
4 mmol
Type
Smiles
O=CC1=CC=CC=C1
Name
EtOH
Quantity
400 μL
Type
Smiles
CCO
Details
Addition Order
 3
Step Four
Name
O=C(CC(C)=O)OCC
Quantity
4 mmol
Type
Smiles
O=C(CC(C)=O)OCC
Name
AcOH
Quantity
1200 μL
Type
Smiles
CC(O)=O
Details
Addition Order
 4

Setup

Vessel
Control Type
MICROWAVE_VIAL
Setpoint
5 mL
Material
UNSPECIFIED
Attachments
SEPTUM: Teflon septum
CAP: aluminum crimp cap
Type
UNSPECIFIED

Conditions

Temperature
Control Type
MICROWAVE
Setpoint
120 °C
Pressure
Control Type
SEALED
Atmosphere
AIR
Measurements
Type Time Pressure
Stirring
Type
NONE
Rate
UNSPECIFIED
RPM
0
Other

Workups

WAIT
Type
WAIT
Duration
8 h
FILTRATION
Type
FILTRATION
Phase kept
solid
WASH
Type
WASH
DRY_IN_VACUUM
Type
DRY_IN_VACUUM

Outcomes

Product
Details
Reaction Time
 10 min
Name
CC(N1)=C(C(OCC)=O)C(C2=CC=CC=C2)NC1=S
Type
Smiles
CC(N1)=C(C(OCC)=O)C(C2=CC=CC=C2)NC1=S
Measurements
Type Value Analysis
IDENTITY 1h nmr
PURITY >90% 1h nmr
YIELD 56% isolated_yield_measurement
Analyses
NMR_1H
Type
NMR_1H
Details
Bruker AMX360 or AMX500 in CDCl3 or DMSO-d6, operating at 360 or 500 MHz, respectively
WEIGHT
Type
WEIGHT

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.